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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cardiac sensitization potential of

dichlorofluoroethane (HCFC-141b) across different animal models. The information is compiled

from various experimental studies to assist researchers in understanding the interspecies

differences in response to this compound.

Quantitative Data Summary
The following tables summarize the quantitative data on the cardiac sensitization potential of

dichlorofluoroethane (HCFC-141b) in various species. The dog is the most extensively studied

model, providing a range of No-Observed-Adverse-Effect Levels (NOAELs) and Lowest-

Observed-Adverse-Effect Levels (LOAELs). Data for other species, such as monkeys and rats,

are less definitive and are presented with qualitative descriptions where specific quantitative

values are not available.

Table 1: Cardiac Sensitization of Dichlorofluoroethane (HCFC-141b) in Dogs
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Study Type
Exposure
Concentration
(ppm)

Epinephrine
Challenge
Dose (µg/kg)

Outcome Reference

Fixed-

Epinephrine

Dose

5,000 8 LOAEL [1][2]

Epinephrine-

Titration
9,000 10 LOAEL [1]

Epinephrine-

Titration
10,000 2-12 NOAEL [3]

Epinephrine-

Titration
20,000 10 LOAEL [1][4]

Table 2: Cardiac Sensitization of Dichlorofluoroethane (HCFC-141b) in Other Species

Species
Exposure
Concentration

Outcome Reference

Monkey Not specified

Data difficult to

interpret due to

arrhythmias with

control and test

substance.

[3]

Rat 10,000 ppm

Required three times

the dose of adrenaline

to produce

arrhythmias compared

to halothane.

[3]

Experimental Protocols
Detailed methodologies are crucial for interpreting and comparing experimental outcomes.

Below are the protocols for key experiments cited in this guide.
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Canine Cardiac Sensitization Protocol (Reinhardt
Method)
This widely used protocol is designed to screen for the potential of a substance to sensitize the

myocardium to epinephrine-induced arrhythmias.[5]

Animal Model: Beagle dogs are commonly used as they are a good cardiovascular model for

humans, have a large heart size, and can be trained to cooperate with the experimental

procedures.[5]

Acclimation: Dogs are acclimated to the laboratory environment and trained to wear a face

mask for vapor inhalation and to remain calm during the procedure.

Instrumentation: An intravenous catheter is placed for epinephrine administration, and

electrocardiogram (ECG) electrodes are attached to monitor cardiac rhythm continuously.

Baseline Epinephrine Challenge: A control intravenous injection of epinephrine (typically 5-12

µg/kg) is administered to ensure the dose does not, by itself, induce serious arrhythmias.[5]

Inhalation Exposure: The dog inhales a specific concentration of dichlorofluoroethane for a

set period, typically 5-10 minutes.

Epinephrine Challenge during Exposure: While still exposed to the test substance, a second

intravenous injection of epinephrine at the same dose is administered.

Observation: The ECG is monitored for the occurrence of cardiac arrhythmias, such as

ventricular premature beats, ventricular tachycardia, or ventricular fibrillation. The absence or

presence and severity of arrhythmias determine the NOAEL and LOAEL.

Primate Cardiac Sensitization Protocol (General
Approach)
While specific protocols for dichlorofluoroethane in monkeys are not well-documented due to

confounding results[3], a general approach can be inferred from other cardiac studies in non-

human primates.

Animal Model: Rhesus or cynomolgus monkeys are often used.
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Anesthesia/Sedation: Due to their temperament, studies may be conducted under light

anesthesia or sedation, which can influence cardiovascular parameters.

Instrumentation: Similar to the canine model, an intravenous line is established for drug

administration, and ECG is recorded. Telemetered devices may be used for continuous

monitoring in conscious animals.

Procedure: The fundamental principle of a baseline epinephrine challenge followed by

inhalation of the test substance and a subsequent epinephrine challenge is likely employed.

The specific concentrations and durations would be determined in range-finding studies.

Rodent Cardiac Sensitization Protocol (General
Approach)
Rats are also used in cardiac sensitization studies, although they may be less sensitive than

dogs.

Animal Model: Sprague-Dawley or Wistar rats are common choices.

Anesthesia: Due to their small size and for ease of handling, these studies are typically

performed under anesthesia.

Instrumentation: Intravenous access is usually via the tail vein. ECG is monitored using

subcutaneous needle electrodes.

Procedure: A similar challenge protocol involving epinephrine injection before and during

inhalation of dichlorofluoroethane is followed. One study noted that a significantly higher

dose of epinephrine was required to induce arrhythmias in rats exposed to HCFC-141b

compared to the anesthetic halothane.[3] Another study on a different isomer,

dichlorodifluoromethane (FC 12), suggested that at high concentrations, the rat heart may be

more prone to arrhythmia than the rabbit heart.[6]

Mandatory Visualizations
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Caption: Experimental workflow for a typical cardiac sensitization study.
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Caption: Potential signaling pathways in cardiac sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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